Cas no 112805-58-0 (4-(2S)-Oxiranylmethoxybenzenepropanoic Acid Methyl Ester)

• Product Name: 4-(2S)-Oxiranylmethoxybenzenepropanoic Acid Methyl Ester
• CAS No: 112805-58-0
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 1061633
• Update Time: 2025-11-02

4-(2S)-Oxiranylmethoxybenzenepropanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-[(2S)-Oxiranylmethoxy]benzenepropanoic Acid Methyl Ester
• methyl (S)-3-[4-(oxiran-2-ylmethoxy)phenyl]propanoate
• 4-(2S)-Oxiranylmethoxybenzenepropanoic Acid Methyl Ester

• Inchi： 1S/C13H16O4/c1-15-13(14)7-4-10-2-5-11(6-3-10)16-8-12-9-17-12/h2-3,5-6,12H,4,7-9H2,1H3/t12-/m1/s1
• InChI Key： BDCUIFGTTIEBLT-GFCCVEGCSA-N
• SMILES： O1C[C@H]1COC1C=CC(=CC=1)CCC(=O)OC

Computed Properties

• Exact Mass: 236.10500

Experimental Properties

• PSA: 48.06000
• LogP: 1.56980

Additional information on 4-(2S)-Oxiranylmethoxybenzenepropanoic Acid Methyl Ester

Comprehensive Overview of 4-(2S)-Oxiranylmethoxybenzenepropanoic Acid Methyl Ester (CAS No. 112805-58-0)

4-(2S)-Oxiranylmethoxybenzenepropanoic Acid Methyl Ester (CAS No. 112805-58-0) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique epoxide (oxirane) functional group and ester moiety make it a versatile building block for drug discovery and material science applications. Researchers value this compound for its stereospecificity, as the (2S)-configuration ensures precise chirality in asymmetric synthesis—a critical factor in modern medicinal chemistry.

Recent trends highlight growing interest in epoxide-containing compounds due to their role in developing targeted therapies, particularly in oncology and anti-inflammatory drug research. The methoxybenzenepropanoate segment of this molecule also aligns with the demand for bioisosteres in drug design, addressing metabolic stability challenges. Analytical techniques like HPLC and NMR are essential for quality control, as purity directly impacts downstream reactions in API manufacturing.

From an industrial perspective, 112805-58-0 exemplifies the shift toward sustainable chiral synthesis. Green chemistry principles drive optimization of its production, minimizing hazardous byproducts—a response to regulatory pressures and ESG (Environmental, Social, and Governance) metrics. Patent analyses reveal its use in pro-drug formulations, where the methyl ester acts as a metabolically labile protecting group, enhancing bioavailability.

Emerging applications include polymer chemistry, where the oxiranylmethoxy group enables crosslinking in epoxy resins for biomedical coatings. This dual pharmaceutical-material utility positions the compound as a multidisciplinary research tool, frequently discussed in journals like Organic Letters and Advanced Synthesis & Catalysis. Storage recommendations typically emphasize anhydrous conditions below -20°C to preserve the oxirane ring stability.

For synthetic chemists, the compound’s benzenepropanoic acid backbone offers modular derivatization potential. Computational studies (e.g., DFT calculations) predict its reactivity in nucleophilic ring-opening reactions—a hotspot for AI-driven reaction prediction platforms. These advancements address frequent search queries about "predicting epoxide reactivity" or "chiral auxiliary design," reflecting the compound’s relevance in computational chemistry workflows.

Quality certifications like GMP compliance are increasingly demanded for 112805-58-0 in clinical-stage projects. Suppliers often provide detailed COA (Certificate of Analysis) with enantiomeric excess (>98% ee) data, responding to industry needs for traceability. This aligns with FDA guidelines on impurity profiling, a recurring topic in regulatory forums.

In summary, 4-(2S)-Oxiranylmethoxybenzenepropanoic Acid Methyl Ester bridges cutting-edge pharmaceutical innovation and sustainable chemistry. Its structural features cater to both traditional organic synthesis and emerging fields like bioconjugation, making it a compound of enduring scientific and industrial significance.